Cas no 1361750-71-1 (2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361750-71-1
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4801234
• Update Time: 2025-05-21

2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-11-2-1-10(8-12(11)15)13-7-9(3-5-16)4-6-17-13/h1-2,4,6-8H,3H2
• InChI Key： IYUNRIZXCVZWMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(CC#N)C=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361750-71-1)

2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361750-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its shorthand name DCPPA, features a pyridine core substituted with a dichlorophenyl group and an acetonitrile moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing interest in 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile aligns with broader trends in the chemical industry, where there is a strong demand for high-purity intermediates and custom synthesis solutions. With the rise of AI-driven drug discovery and computational chemistry, compounds like DCPPA are being scrutinized for their electronic and steric properties, which are critical for molecular docking studies. Additionally, its potential role in sustainable chemistry and green synthesis has sparked discussions among environmental scientists.

One of the most frequently searched questions related to CAS No. 1361750-71-1 is its solubility and stability under various conditions. Studies indicate that 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored under inert conditions. These properties make it suitable for high-throughput screening and automated synthesis platforms, which are key focus areas in modern pharmaceutical R&D.

Another hot topic surrounding this compound is its potential as a building block for heterocyclic chemistry. The pyridine and dichlorophenyl groups in DCPPA offer multiple sites for further functionalization, enabling the creation of diverse molecular libraries. This aligns with the current emphasis on fragment-based drug design and combinatorial chemistry, where researchers seek to optimize lead compounds with minimal synthetic steps.

From a commercial perspective, 2-(3,4-Dichlorophenyl)pyridine-4-acetonitrile is often listed in catalogs of fine chemicals and research reagents, with suppliers highlighting its >98% purity as a key selling point. The compound’s relevance to medicinal chemistry and material science has also led to inquiries about its patent status and regulatory compliance, particularly in regions with stringent chemical safety guidelines.

In summary, CAS No. 1361750-71-1 represents a compelling case study in the intersection of structural complexity and practical utility. As the scientific community continues to explore its applications—from small-molecule therapeutics to advanced material precursors—this compound is poised to remain a subject of active investigation and innovation.